Cas no 1361492-59-2 (4'-Methyl-2,3,6,2'-tetrachlorobiphenyl)

• Product Name: 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl
• CAS No: 1361492-59-2
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4993221
• Update Time: 2025-05-23

4'-Methyl-2,3,6,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl

• Inchi： 1S/C13H8Cl4/c1-7-2-3-8(11(16)6-7)12-9(14)4-5-10(15)13(12)17/h2-6H,1H3
• InChI Key： HTQHMLSUZWDNSO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 6
• Topological Polar Surface Area: 0

Additional information on 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl

Recent Advances in the Study of 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl (CAS: 1361492-59-2): Implications for Chemical and Biomedical Research

The compound 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl (CAS: 1361492-59-2) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. As a member of the polychlorinated biphenyl (PCB) family, this compound has been the subject of numerous studies aimed at understanding its environmental impact, toxicological profile, and possible therapeutic uses. This research brief synthesizes the latest findings on 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl, providing a comprehensive overview of its current research landscape.

Recent studies have focused on the environmental persistence and bioaccumulation potential of 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl. A 2023 study published in *Environmental Science & Technology* demonstrated that this compound exhibits a half-life of approximately 15 years in soil, highlighting its long-term environmental impact. Additionally, researchers have identified its tendency to accumulate in adipose tissue, raising concerns about its potential health effects on wildlife and humans. These findings underscore the need for further research into remediation strategies and regulatory measures.

In the biomedical realm, 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl has been investigated for its interactions with cellular receptors, particularly the aryl hydrocarbon receptor (AhR). A groundbreaking study in *Chemical Research in Toxicology* (2024) revealed that this compound acts as a partial agonist of AhR, modulating inflammatory pathways in a dose-dependent manner. This discovery opens new avenues for exploring its potential as a therapeutic agent in inflammatory diseases, although further toxicological assessments are required to ensure safety.

Analytical methodologies for detecting and quantifying 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl have also advanced significantly. A recent publication in *Analytical Chemistry* (2024) introduced a novel high-resolution mass spectrometry (HRMS) technique capable of detecting this compound at concentrations as low as 0.1 pg/mL in biological samples. This advancement is critical for monitoring environmental and biological exposure levels, enabling more accurate risk assessments.

Despite these advancements, challenges remain in understanding the full spectrum of 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl's effects. Ongoing research is exploring its potential endocrine-disrupting properties and its role in epigenetic modifications. Preliminary data suggest that this compound may influence DNA methylation patterns, which could have far-reaching implications for developmental and reproductive health. Future studies are expected to delve deeper into these mechanisms, providing a more holistic understanding of its biological impact.

In conclusion, 4'-Methyl-2,3,6,2'-tetrachlorobiphenyl (CAS: 1361492-59-2) represents a compound of significant scientific interest, with research spanning environmental science, toxicology, and biomedicine. While its environmental persistence and potential health risks necessitate caution, its unique biochemical properties offer promising avenues for therapeutic development. Continued interdisciplinary research will be essential to fully elucidate its mechanisms and applications.